Cas no 626222-94-4 (2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 626222-94-4
• MF: C₁₇H₁₄FN₃O₂S
• MW: 343.3753657341
• CID: 6221561
• PubChem ID: 3227999
• Update Time: 2025-05-23

2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• F2531-0033
• SMR000119716
• 626222-94-4
• HMS2352O08
• 2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide
• 2-[6-(4-Fluoro-phenyl)-pyridazin-3-ylsulfanyl]-N-furan-2-ylmethyl-acetamide
• 2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• SR-01000344547
• AKOS000657498
• 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• MLS000122321
• CHEMBL1386170
• SR-01000344547-1

• Inchi： 1S/C17H14FN3O2S/c18-13-5-3-12(4-6-13)15-7-8-17(21-20-15)24-11-16(22)19-10-14-2-1-9-23-14/h1-9H,10-11H2,(H,19,22)
• InChI Key： PFANUBQGBSQSGI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)F)N=N1)CC(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 343.079
• Monoisotopic Mass: 343.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Introduction to Compound CAS No 626222-94-4: 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide

The compound CAS No 626222-94-4, also known as 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by a pyridazine ring, which is a six-membered aromatic ring with two adjacent nitrogen atoms. The pyridazine ring is substituted at the 3-position with a sulfanyl group (-S-) attached to a methyl group, which further connects to an acetamide moiety. Additionally, the pyridazine ring is substituted at the 6-position with a 4-fluorophenyl group, introducing electron-withdrawing effects that can influence the compound's reactivity and stability.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the furan moiety in this compound adds another layer of complexity, as furan rings are known for their ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding. These interactions can significantly impact the bioavailability and efficacy of the compound when used in drug design.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with particular emphasis on minimizing side reactions and ensuring high stereochemical control.

In terms of applications, this compound has shown promise in preliminary biological assays, particularly in its ability to inhibit certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this compound can modulate the activity of protein kinases, which are key players in cellular signaling pathways.

Moreover, the unique electronic properties of this compound make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. The pyridazine ring's conjugated system contributes to its ability to absorb light across a broad spectrum, which could be exploited in applications ranging from solar cells to light-emitting diodes (LEDs).

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and potential binding modes with biological targets. Such computational approaches are increasingly being used to guide experimental efforts and accelerate drug discovery processes.

In conclusion, the compound CAS No 626222-94-4 represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of pyridazine, sulfanyl, and furan moieties positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and material engineering.